6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid
Description
6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid is a derivative of pyridinecarboxylic acid . Pyridinecarboxylic acids are a group of organic compounds which are monocarboxylic derivatives of pyridine . They have interesting and unusual physical, chemical and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid, is a challenging problem due to their reduced basicity and lower reactivity compared to their chlorinated and brominated analogues . Various methods have been developed for the synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles .Molecular Structure Analysis
The molecular weight of 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid is 171.58 . The IUPAC Standard InChI is1S/C7H6ClNO2/c1-5-3-2-4-6 (8-5)7 (9)10/h2-4H,1H3, (H,9,10) . Chemical Reactions Analysis
The Suzuki–Miyaura (SM) cross-coupling reaction is one of the most widely-applied transition metal catalysed carbon–carbon bond forming reactions . It is used in the synthesis of various organoboron reagents, including fluoropyridines .Physical And Chemical Properties Analysis
Fluoropyridines, such as 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid, have unique physical and chemical properties due to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues .Future Directions
The development of fluorinated organic chemicals, including fluoropyridines, is becoming an increasingly important research topic . They are used in the search for new agricultural products having improved physical, biological, and environmental properties . It is expected that many novel applications of fluoropyridines will be discovered in the future .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid involves the introduction of a chlorine atom, a fluorine atom, and a carboxylic acid group onto a pyridine ring. This can be achieved through a series of reactions starting from a suitable pyridine derivative.", "Starting Materials": [ "3-fluoropyridine", "5-methyl-2-pyridinemethanol", "thionyl chloride", "chlorine gas", "sodium hydroxide", "carbon dioxide", "methanol", "acetic anhydride", "sodium bicarbonate" ], "Reaction": [ "1. Conversion of 3-fluoropyridine to 3-fluoro-5-methylpyridine-2-carbaldehyde using 5-methyl-2-pyridinemethanol and thionyl chloride", "2. Chlorination of 3-fluoro-5-methylpyridine-2-carbaldehyde using chlorine gas and sodium hydroxide to yield 6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde", "3. Oxidation of 6-chloro-3-fluoro-5-methylpyridine-2-carbaldehyde to 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid using carbon dioxide and methanol in the presence of a palladium catalyst", "4. Esterification of 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid with acetic anhydride to yield the corresponding acetyl ester", "5. Hydrolysis of the acetyl ester using sodium bicarbonate to yield 6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid" ] } | |
CAS RN |
2624129-77-5 |
Product Name |
6-chloro-3-fluoro-5-methylpyridine-2-carboxylic acid |
Molecular Formula |
C7H5ClFNO2 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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